Cas no 1807032-87-6 (Methyl 5-cyano-2-ethyl-3-(hydroxymethyl)benzoate)

• Product Name: Methyl 5-cyano-2-ethyl-3-(hydroxymethyl)benzoate
• CAS No: 1807032-87-6
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5009540
• Update Time: 2025-05-23

Methyl 5-cyano-2-ethyl-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-ethyl-3-(hydroxymethyl)benzoate

• Inchi： 1S/C12H13NO3/c1-3-10-9(7-14)4-8(6-13)5-11(10)12(15)16-2/h4-5,14H,3,7H2,1-2H3
• InChI Key： LQPZZAGRIYVKKA-UHFFFAOYSA-N
• SMILES： OCC1C=C(C#N)C=C(C(=O)OC)C=1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 1.4
• Topological Polar Surface Area: 70.3

Additional information on Methyl 5-cyano-2-ethyl-3-(hydroxymethyl)benzoate

Methyl 5-cyano-2-ethyl-3-(hydroxymethyl)benzoate (CAS No. 1807032-87-6): A Comprehensive Overview

Methyl 5-cyano-2-ethyl-3-(hydroxymethyl)benzoate, identified by its CAS number 1807032-87-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzoate core with cyano, ethyl, and hydroxymethyl substituents, has garnered attention due to its potential applications in the development of novel therapeutic agents and intermediates.

The structural motif of Methyl 5-cyano-2-ethyl-3-(hydroxymethyl)benzoate positions it as a versatile building block for synthetic chemists. The presence of the cyano group enhances its reactivity, making it amenable to various functionalization strategies, while the hydroxymethyl moiety provides opportunities for further derivatization into more complex molecules. These features make it a valuable candidate for exploring new pharmacophores and drug candidates.

In recent years, there has been a growing interest in compounds that exhibit both biological activity and favorable pharmacokinetic properties. The benzoate scaffold is well-documented for its role in medicinal chemistry, with numerous derivatives showing promise in preclinical and clinical studies. The specific substitution pattern of Methyl 5-cyano-2-ethyl-3-(hydroxymethyl)benzoate suggests potential interactions with biological targets, which has prompted further investigation into its pharmacological profile.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. The cyano group can be readily converted into other functional groups such as carboxylic acids or amides, while the hydroxymethyl group can undergo etherification or esterification reactions. These transformations open up numerous possibilities for creating novel compounds with tailored properties.

Recent studies have highlighted the importance of structurally diverse intermediates in drug discovery. Compounds like Methyl 5-cyano-2-ethyl-3-(hydroxymethyl)benzoate serve as critical components in multi-step synthetic routes, enabling the rapid assembly of complex molecules with high efficiency. The ability to modify key functional groups allows researchers to fine-tune the properties of their targets, optimizing both potency and selectivity.

The benzoate core itself is a well-studied pharmacophore, with many approved drugs featuring this scaffold. Its stability under various conditions and its ability to interact with biological targets make it an attractive choice for medicinal chemists. The addition of substituents such as cyano and hydroxymethyl further enhances its utility by providing additional sites for chemical modification.

In the context of current research trends, there is a particular focus on developing compounds that can modulate biological pathways associated with inflammation and neurodegeneration. The structural features of Methyl 5-cyano-2-ethyl-3-(hydroxymethyl)benzoate suggest potential activity in these areas. For instance, the cyano group can be converted into an amide or carboxylic acid, which are common motifs in anti-inflammatory agents.

The hydroxymethyl group also offers opportunities for further derivatization into ether or ester functionalities, which are frequently found in neuroprotective compounds. By leveraging these structural features, researchers can design molecules that target specific enzymes or receptors involved in these pathways.

The synthesis of Methyl 5-cyano-2-ethyl-3-(hydroxymethyl)benzoate involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps typically include condensation reactions to form the benzoate core, followed by selective functionalization at various positions. The use of palladium-catalyzed cross-coupling reactions can facilitate the introduction of new substituents, providing access to a wide range of derivatives.

The compound's stability under various reaction conditions makes it an excellent candidate for large-scale synthesis. This is particularly important for pharmaceutical applications where high yields and purity are essential. Additionally, the ease with which it can be modified allows for rapid screening of different derivatives, accelerating the drug discovery process.

In conclusion, Methyl 5-cyano-2-ethyl-3-(hydroxymethyl)benzoate (CAS No. 1807032-87-6) represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it an valuable asset in the development of novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.